Cas no 5043-23-2 (2-NAPHTHALENECARBOXYLIC ACID, 8-METHYL-)

• Product Name: 2-NAPHTHALENECARBOXYLIC ACID, 8-METHYL-
• CAS No: 5043-23-2
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 3261445
• PubChem ID: 20137455
• Update Time: 2025-04-23

2-NAPHTHALENECARBOXYLIC ACID, 8-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2-NAPHTHALENECARBOXYLIC ACID, 8-METHYL-
• 8-Methyl-2-naphthalenecarboxylic acid
• DS-016178
• DTXSID101287321
• 5043-23-2
• 1-Methylnaphthalene-7-carboxylic acid
• SCHEMBL3392440

• Inchi： 1S/C12H10O2/c1-8-3-2-4-9-5-6-10(12(13)14)7-11(8)9/h2-7H,1H3,(H,13,14)
• InChI Key： WGIPVKFOAZITET-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=CC=CC(C)=C2C=1)=O

Computed Properties

• Exact Mass: 186.068079557g/mol
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-NAPHTHALENECARBOXYLIC ACID, 8-METHYL-

2-Naphthalenecarboxylic Acid, 8-Methyl- (CAS No: 5043-23-2)

Introduction to 2-Naphthalenecarboxylic Acid, 8-Methyl-

2-Naphthalenecarboxylic Acid, 8-Methyl-, also known as 8-methyl-2-naphthoic acid, is a derivative of naphthalene with a carboxylic acid group at the 2-position and a methyl group at the 8-position. This compound is classified under the broader category of naphthoic acids, which are aromatic compounds with significant applications in various fields of chemistry and materials science. The CAS Registry Number for this compound is 5043-23-2, which serves as a unique identifier in chemical databases and literature.

The structure of 8-methyl-2-naphthoic acid consists of a naphthalene ring system with a carboxylic acid (-COOH) group attached at the second carbon and a methyl (-CH₃) group at the eighth carbon. This substitution pattern imparts unique electronic and physical properties to the molecule, making it suitable for specific applications in research and industry.

Synthesis and Properties of 8-Methyl-2-Naphthoic Acid

The synthesis of 8-methyl-2-naphthoic acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by oxidation to introduce the carboxylic acid group. The methyl substitution at the eighth position can be achieved through directed methylation techniques or through strategic protection/deprotection strategies during the synthesis process.

Recent studies have explored novel synthetic routes that enhance the efficiency and selectivity of producing 8-methyl-2-naphthoic acid. For instance, researchers have employed transition metal catalysts to facilitate key steps in the synthesis, such as coupling reactions or oxidations, leading to higher yields and purer products.

The physical properties of 8-methyl-2-naphthoic acid include a melting point of approximately 160°C and a boiling point around 360°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been characterized, making it suitable for various chemical processes and applications.

Applications in Materials Science and Technology

One of the most promising applications of 8-methyl-2-naphthoic acid lies in its use as a precursor for advanced materials. For example, researchers have utilized this compound to synthesize high-performance polymers with tailored electronic properties. The aromaticity and functional groups present in 8-methyl-2-naphthoic acid enable it to act as a building block for constructing conjugated polymer networks, which are essential in organic electronics.

In addition to polymer synthesis, 8-methyl-2-naphthoic acid has shown potential in the development of sensors and molecular recognition systems. Its ability to form stable complexes with metal ions has been exploited in creating selective sensors for heavy metals such as lead (Pb²⁺) and mercury (Hg²⁺). Recent advancements in this area have focused on improving the sensitivity and response time of these sensors by modifying the structure of 8-methyl-2-naphthoic acid derivatives.

Another emerging application is in drug delivery systems. The carboxylic acid group in 8-methyl-2-naphthoic acid can be functionalized to create biocompatible polymers or nanoparticles that enhance drug solubility and targeting efficiency. Studies have demonstrated that these materials exhibit excellent biocompatibility and controlled drug release profiles, making them attractive candidates for pharmaceutical applications.

Research Highlights: Recent Developments and Innovations

In recent years, significant progress has been made in understanding the electronic properties of 8-methyl-2-naphthoic acid, particularly its role in organic semiconductors. Researchers have reported that incorporating this compound into thin-film transistor (TFT) devices enhances their charge transport characteristics, leading to improved device performance.

A groundbreaking study published in *Advanced Materials* explored the use of 8-methyl-2-naphthoic acid derivatives as active layers in organic photovoltaics (OPVs). The results indicated that these materials exhibit superior light absorption properties and efficient charge separation mechanisms, paving the way for more efficient solar cells.

In another notable development, chemists have developed self-healing polymers based on 8-methyl-2-naphthoic acid, which can autonomously repair minor damages caused by mechanical stress or environmental factors. This innovation holds great promise for extending the lifespan of materials used in aerospace, automotive industries, and other demanding applications.

Furthermore, ongoing research is focused on leveraging the chiral properties of certain derivatives of 8-methyl-2-naphthoic acid for asymmetric catalysis. These efforts aim to develop enantioselective catalysts that can facilitate the production of chiral pharmaceutical compounds with high enantiomeric excess (ee), thereby reducing costs and improving yields in drug manufacturing processes.

Conclusion: The Future Outlook for 8-Methyl-2-Naphthoic Acid Research and Applications

The versatility of 8-Methyl-2-Naphtalenecarboxylic Acid makes it an invaluable compound across multiple disciplines within chemistry. Its unique structure enables it to serve as a versatile building block for advanced materials while offering opportunities for innovative solutions in fields ranging from electronics to medicine. As research continues to uncover new properties and applications for this compound, we can expect even more groundbreaking developments that will further solidify its importance in modern science.